Cas no 1291846-20-2 (4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
• CAS No: 1291846-20-2
• MF: C₂₅H₂₀N₄O₄
• MW: 440.4507
• CID: 5344732
• Update Time: 2025-10-30

4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1-one
• 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one
• 4-(3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-phenylphthalazin-1(2H)-one
• 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
• STL096791

• Inchi： 1S/C25H20N4O4/c1-3-32-20-14-13-16(15-21(20)31-2)23-26-24(33-28-23)22-18-11-7-8-12-19(18)25(30)29(27-22)17-9-5-4-6-10-17/h4-15H,3H2,1-2H3
• InChI Key： GEUPBDBLDXODHV-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C([H])=C([H])C=3[H])N=2)=O)=NC(C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 713
• XLogP3: 4.9
• Topological Polar Surface Area: 90

Additional information on 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one

Comprehensive Analysis of 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one (CAS No. 1291846-20-2)

The compound 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one (CAS No. 1291846-20-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-oxadiazole ring and a phthalazin-1-one core, making it a subject of significant interest in pharmaceutical and materials science research. The presence of ethoxy and methoxy functional groups further enhances its potential applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy. The compound's CAS No. 1291846-20-2 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

The synthesis of 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one involves multi-step organic reactions, including cyclization and condensation processes. Its oxadiazole moiety is known for metabolic stability, a critical factor in drug design. This property has sparked discussions in forums and publications about its potential to address challenges in bioavailability and drug delivery systems, topics highly searched in AI-driven literature reviews.

From a structural perspective, the phenyl and dihydrophthalazin-1-one components contribute to its planar geometry, which may facilitate interactions with biological targets. Computational studies of CAS No. 1291846-20-2 often highlight its binding affinity predictions, a hot topic in AI-assisted drug discovery. These analyses are frequently queried in search engines by chemists exploring structure-activity relationships (SAR).

Beyond pharmaceuticals, 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one has drawn attention in materials science. Its conjugated system suggests possible applications in organic electronics or fluorescent probes, areas trending in nanotechnology research. The compound's methoxyphenyl derivative status makes it a candidate for photoactive materials, another popular search term among material scientists.

Quality control of CAS No. 1291846-20-2 requires advanced analytical techniques like HPLC and mass spectrometry, reflecting industry standards for such complex molecules. Recent publications emphasize the importance of chiral purity assessment, a frequently asked question in research communities dealing with similar heterocyclic scaffolds.

Environmental and safety profiles of 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one are carefully studied, with particular focus on its biodegradation pathways. These studies respond to growing concerns about green chemistry principles, a major focus area in modern chemical research and a common search query combined with oxadiazole derivatives.

The patent landscape surrounding CAS No. 1291846-20-2 reveals its potential commercial value, especially in therapeutic areas like neurodegenerative diseases and metabolic disorders. Intellectual property databases show increasing queries about its composition of matter claims, indicating competitive interest from both academic and industrial sectors.

Future research directions for 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one may explore its cocrystal formation capabilities or polymorphic behavior, both trending topics in formulation science. The compound's hydrogen bonding capacity, inferred from its molecular structure, remains a subject of active investigation in crystallography studies.